4-(4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl)piperazin-2-one

• IUPAC Name: 4-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]piperazin-2-one
• InChI: InChI=1S/C15H14FN3O2/c16-12-3-1-10(2-4-12)11-7-13(18-8-11)15(21)19-6-5-17-14(20)9-19/h1-4,7-8,18H,5-6,9H2,(H,17,20)
• InChI Key: ZEJQUZRJYXKDKI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)C(=O)C2=CC(=CN2)C3=CC=C(C=C3)F
• Molecular Formula: C15H14FN3O2
• Molecular Weight: 287.29 g/mol

Description

4-(4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl)piperazin-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound belongs to the class of pyrrole derivatives and has been synthesized using various methods.

Scientific Research Applications

Structural Characteristics and Synthesis

Flunarizinium Isonicotinate studies provide insights into the crystal structure, revealing a piperazine ring in a slightly distorted chair conformation. This structural analysis aids in understanding the molecular interactions and potential functional applications of related compounds (Kavitha et al., 2014).

Rhodium-Catalyzed Hydroformylation research indicates a key intermediate in the synthesis of Fluspirilen and Penfluridol, highlighting the compound's relevance in pharmaceutical manufacturing processes (Botteghi et al., 2001).

Molecular Imaging Applications

Synthesis of 3-[[4-(4-[18F] fluorophenyl)piperazin-1-yl]methyl]-1H-pyrrolo[2,3-b]pyridine showcases the compound's potential in imaging dopamine D4 receptors, illustrating its value in neuroscientific research and diagnostics (Eskola et al., 2002).

18F-Mefway PET Imaging compares 18F-Mefway with 18F-FCWAY for quantifying 5-HT1A receptors in humans, emphasizing the compound's applicability in studying serotonin receptors and its advantages in imaging without the need for a defluorination inhibitor (Choi et al., 2015).

Pharmacological Synthesis and Evaluation

Aryl Piperazine and Pyrrolidine as Antimalarial Agents discusses the synthesis and structure-activity relationships of derivatives, demonstrating the compound's role in developing new antimalarial treatments (Mendoza et al., 2011).

N-Substituted Oxazolo[5,4-b]pyridin-2(1H)-ones introduce a new class of non-opiate antinociceptive agents, highlighting the compound's significance in creating novel analgesics with reduced side effects (Viaud et al., 1995).